Cas no 2138193-16-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid
• CAS No: 2138193-16-3
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5991436
• PubChem ID: 165799620
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid
• EN300-1083082
• 2138193-16-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(2-methylcyclopropyl)methyl]propanoic acid

• Inchi： 1S/C23H25NO4/c1-14-10-15(14)11-16(22(25)26)12-24-23(27)28-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,24,27)(H,25,26)
• InChI Key： KPAOORWGRUTWKZ-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid (CAS No 2138193-16-3) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropyl moiety, and a propanoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity and stability of the molecule during various chemical transformations.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs. The presence of the cyclopropyl group introduces unique strain and reactivity, making it an attractive component for designing molecules with enhanced pharmacokinetic properties. Additionally, the propanoic acid moiety provides versatility in functionalization, enabling further modifications to tailor the compound's properties for specific applications.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid involves a multi-step process that combines advanced organic chemistry techniques. Researchers have reported efficient methods for constructing the Fmoc-amino group and incorporating the cyclopropyl substituent, often utilizing catalytic asymmetric synthesis to achieve high enantioselectivity. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. Its ability to serve as a versatile building block for constructing complex peptide structures has made it an invaluable tool in modern medicinal chemistry. Furthermore, ongoing research is exploring its potential as a precursor for developing novel materials with unique mechanical and electronic properties.

The structural features of CAS No 2138193-16-3 also make it an interesting candidate for studying fundamental chemical reactions under extreme conditions. For instance, investigations into its reactivity under high-pressure or low-temperature environments have provided valuable insights into the behavior of strained cyclic systems in organic chemistry.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid (CAS No 2138193-16-3) stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique combination of structural elements and reactivity continues to drive innovative research and development efforts, solidifying its position as a key player in contemporary chemical science.